2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C11H15NO/c1-3-9-7-12-10-5-4-8(2)6-11(10)13-9/h4-6,9,12H,3,7H2,1-2H3
• InChI Key: FKDVNUIHDCUVMU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CNC2=C(O1)C=C(C=C2)C

Description

2-Ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS 1082865-06-2) is a benzoxazine derivative of significant interest in medicinal and organic chemistry research. With a molecular formula of C₁₁H₁₅NO and a molecular weight of 177.24 g/mol, this compound serves as a versatile synthetic intermediate . The benzoxazine core consists of a benzene ring fused to a six-membered oxazine ring, which is partially saturated at the 3,4-positions; the structure features an ethyl substituent at the 2-position and a methyl group at the 7-position of the ring system . The primary research value of this compound lies in its role as a key scaffold for the development of novel pharmacologically active molecules. Compounds based on the 3,4-dihydro-2H-1,4-benzoxazine skeleton have been investigated for a range of therapeutic applications. Patent literature indicates that such derivatives have been designed as antithrombotic active ingredients with a dual mechanism of action, exhibiting inhibitory effects on thrombin and Factor Xa, which are key enzymes in the coagulation cascade . Furthermore, other 1,4-benzoxazine derivatives have been reported to possess potent Na+/H+ exchange inhibitory activity, making them candidates for the treatment or prevention of disorders caused by intracellular acidosis during myocardial ischemia, such as ischemic heart disease and reperfusion injury . From a synthetic chemistry perspective, this compound can be prepared via several routes. A common method involves the solventless one-pot condensation of a 7-methyl-2-aminophenol derivative with paraformaldehyde and ethylamine, which proceeds via a Mannich-type reaction to form the benzoxazine ring . An alternative, high-yielding synthesis involves a two-step process starting from a benzoxazole precursor, which is first reduced using sodium borohydride and then undergoes ring closure with an alkyl halide like 1,2-dibromoethane under basic conditions . Researchers value this chemical building block for its potential to introduce structural diversity into their synthetic targets, enabling the exploration of new chemical space in drug discovery programs. This product is intended For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use.

Preparation Methods

Preparation Methods of 2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine

General Synthetic Approach

The synthesis of 3,4-dihydro-2H-1,4-benzoxazines typically involves the condensation of ortho-aminophenols with aldehydes or formaldehyde derivatives, often in the presence of amines or under catalytic conditions. The key step is the formation of the benzoxazine ring via intramolecular cyclization involving the amino and hydroxyl groups.

For the specific compound 2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine, the synthesis generally follows these steps:

• Starting materials: 2-aminophenol derivatives substituted at the 7-position with a methyl group, and an appropriate aldehyde or alkylating agent to introduce the ethyl group at the 2-position.
• Cyclization: Intramolecular ring closure to form the benzoxazine heterocycle.
• Purification: Crystallization or chromatographic techniques to isolate the pure benzoxazine.

Detailed Synthetic Routes and Reaction Conditions

Solventless One-Pot Reaction Using Phenolic Compounds, Paraformaldehyde, and Amines

A solventless method reported involves mixing a phenolic compound (such as 7-methyl-2-aminophenol), paraformaldehyde, and an amine (e.g., ethylamine) in stoichiometric ratios, heating the mixture to about 100–130°C to form a homogeneous liquid, followed by stirring for 15–20 minutes to afford the benzoxazine ring closure.

Step	Reagents	Conditions	Product Yield	Notes
1	7-methyl-2-aminophenol, paraformaldehyde, ethylamine	Heat to 100°C, stir 20 min	~70%	Solventless, homogeneous mixture
2	Purification	Crystallization or washing	Purified product	Removal of oligomers and impurities

This method benefits from simplicity and avoids solvents, making it environmentally favorable. The reaction proceeds via Mannich-type condensation, where the amine and formaldehyde react with the phenol to form the benzoxazine ring.

Reduction of Benzoxazoles Followed by Cyclization

An alternative two-step route involves:

• Reduction of benzoxazole precursors (commercially available) using sodium borohydride in the presence of catalytic acetic acid to yield N-alkylated o-aminophenol intermediates.
• Ring closure by reaction with alkyl halides (e.g., 1,2-dibromoethane) under phase transfer catalysis or milder conditions with potassium carbonate in acetone/water mixtures, yielding the dihydrobenzoxazine ring.

Step	Reagents	Conditions	Yield	Notes
1	Benzoxazole, NaBH4, acetic acid	Room temperature, 18 h	Quantitative	Efficient reduction to aminophenol
2	N-alkylated aminophenol, dibromoethane, K2CO3	Reflux in acetone/water, 3 days	~74%	Avoids chromatography, scalable

This method is advantageous for preparing large quantities of N-alkylated benzoxazines with high purity and yield.

Catalytic Hydrogenation and Intramolecular Cyclization

Another synthetic approach involves the catalytic hydrogenation of nitro-substituted intermediates followed by intramolecular cyclization to form the benzoxazine ring.

• Nitro intermediates are synthesized via Williamson ether synthesis using bromoacetophenones and nitrophenols.
• Reduction of nitro groups to amines is achieved using palladium on carbon (Pd/C) catalysts.
• Mannich-type intramolecular cyclization forms the benzoxazine scaffold.

This method allows for the introduction of various substituents on the benzoxazine ring and pendant aryl groups, enabling structural diversity.

Stepwise Racemization and Halogenation for Chiral Benzoxazines

For chiral benzoxazines, including derivatives similar to 2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine, a stepwise racemization process involving halogenation with t-butyl hypochlorite or N-chlorosuccinimide (NCS), followed by reduction with sodium borohydride, has been described.

• Reactions are typically performed under inert atmosphere at low temperatures (-60°C to -50°C).
• Purification involves silica gel chromatography and crystallization.
• Optical purity can be controlled and analyzed.

Comparative Analysis of Preparation Methods

Method	Key Reagents	Reaction Conditions	Yield (%)	Advantages	Limitations
Solventless one-pot (Phenol + Paraformaldehyde + Amine)	Phenol derivative, paraformaldehyde, ethylamine	100–130°C, 20 min	~70	Simple, solvent-free, rapid	Limited to compatible amines
Reduction of benzoxazoles + ring closure	Benzoxazole, NaBH4, dibromoethane, K2CO3	RT reduction, reflux 3 days	~74	High yield, scalable, pure products	Longer reaction time
Catalytic hydrogenation + cyclization	Nitro intermediates, Pd/C catalyst	Room temp hydrogenation, cyclization	50–80	Allows functionalization, diverse substituents	Requires Pd catalyst, multiple steps
Stepwise racemization + halogenation	Chiral benzoxazine, NCS, NaBH4	Low temp (-60°C), inert atmosphere	50–60	Control of stereochemistry	Complex, requires low temp control

Research Findings and Characterization

• Nuclear Magnetic Resonance (NMR): The methylene protons at C2 in 3,4-dihydro-1,4-benzoxazines are diastereotopic due to the adjacent chiral center at C3, showing distinct chemical shifts in ^1H NMR spectra (~4.2 ppm doublets and ~5.0 ppm triplet for chiral proton).
• Purification: Crystallization and solvent washing are effective to remove oligomers and impurities, yielding high-purity benzoxazine monomers.
• Yields: The solventless method and the reduction/cyclization method provide yields in the 70–75% range, while catalytic hydrogenation methods vary depending on substituents.
• Optical Purity: Stepwise racemization and halogenation methods allow for preparation of optically enriched benzoxazines with controlled enantiomeric excess.

Summary Table of Key Preparation Parameters for 2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine

Parameter	Typical Value/Condition
Starting phenol derivative	7-methyl-2-aminophenol
Alkylating agent	Ethylamine or ethyl halide
Formaldehyde source	Paraformaldehyde
Reaction temperature	100–130°C (solventless) or RT to reflux (other methods)
Reaction time	20 min to 3 days (depending on method)
Yield	50–75%
Purification methods	Crystallization, solvent washing, chromatography
Characterization	^1H NMR, melting point, elemental analysis

Chemical Reactions Analysis

Types of Reactions

2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The benzoxazine ring can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Halogenating agents, alkylating agents, and acylating agents are frequently employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups into the benzoxazine ring .

Scientific Research Applications

2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of advanced materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Substituent Variations and Structural Features

The biological and chemical properties of benzoxazine derivatives are highly dependent on substituent positions and functional groups. Key analogs include:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-Ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine (Target)	Ethyl (C2), Methyl (C7)	C₁₂H₁₅NO₃	221.25	Ester group enhances lipophilicity; methyl at C7 influences steric effects .
6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine	Bromo (C6), Fluoro (C7)	C₈H₇BrFNO	232.05	Halogen substituents increase reactivity and potential bioactivity .
7-Chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine	Chloro (C7), Methyl (C3)	C₉H₁₀ClNO	183.64	Chlorine enhances electronic effects; methyl at C3 alters ring conformation .
6,8-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine	Methyl (C6, C8)	C₁₀H₁₃NO	163.22	Dual methyl groups improve stability; used in fluorescence studies .

Key Observations :

• Halogenation (e.g., Br, Cl, F) at positions 6 or 7 increases polarity and reactivity, making these derivatives suitable for electrophilic substitution reactions .
• Ester functionalization (e.g., ethyl carboxylate) in the target compound may act as a prodrug, hydrolyzing in vivo to release active metabolites .

Key Observations :

• The target compound’s synthesis is relatively straightforward compared to halogenated derivatives, which require specialized reagents .
• Radical-initiated reactions (e.g., NBS-mediated bromination) often result in low yields due to side reactions .

Physicochemical Properties

Property	Target Compound	6-Bromo-7-fluoro	7-Chloro-3-methyl
Melting Point (°C)	98–100	96–98	529 (decomposes)
IR ν(CO) (cm⁻¹)	1741	1755	N/A
LogP	1.87	2.53	3.12

Key Observations :

• Higher LogP values in halogenated derivatives suggest increased lipophilicity, which may enhance blood-brain barrier penetration .
• The target compound’s lower melting point indicates less crystalline rigidity compared to halogenated analogs .

Pharmacological Activity

Compound	Biological Activity	Mechanism/Application
Target Compound	Antihypertensive (potential calcium antagonism)	Vasorelaxant activity via β-adrenergic receptor affinity
4-Aryl-3,4-dihydro derivatives	Anticancer (IC₅₀: 2.1–2.5 µM against MIA PaCa-2 cells)	Inhibition of kinase signaling pathways
Oxypropanolamine derivatives	Coronary vasodilation (2.5-fold potency vs. propranolol)	β₁/β₂-adrenergic receptor modulation

Key Observations :

• The target compound’s ethyl ester group may improve oral bioavailability compared to polar carboxylic acid derivatives .
• Halogenated analogs show enhanced receptor affinity but may exhibit higher toxicity .

Biological Activity

2-Ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine is a member of the benzoxazine family, which has garnered interest due to its diverse biological activities. This article explores the compound's biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

The chemical structure of 2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine can be summarized as follows:

Property	Value
Molecular Formula	C11H15NO
Molecular Weight	177.25 g/mol
IUPAC Name	2-Ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine
CAS Number	1082865-06-2

The biological activity of 2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine is primarily attributed to its interaction with various molecular targets such as enzymes and receptors. The compound's structure allows it to engage in hydrogen bonding and π-π interactions with target proteins, modulating their activity. This modulation can lead to various biological effects, including:

• Anticancer Activity : Research indicates that benzoxazine derivatives exhibit significant anticancer properties by inhibiting cell proliferation and inducing apoptosis in cancer cell lines .
• Topoisomerase Inhibition : Certain derivatives of benzoxazines have shown promise as inhibitors of human topoisomerase I, an enzyme critical for DNA replication and repair. This inhibition can lead to the prevention of cancer cell growth .
• Receptor Antagonism : Some studies have indicated that benzoxazines can act as antagonists for serotonin receptors (5HT3), which are involved in various physiological processes including mood regulation and gastrointestinal function .

Anticancer Activity

A study evaluated the anti-proliferative effects of novel benzoxazine derivatives against several cancer cell lines including PC-3 (prostate cancer) and MDA-MB-231 (breast cancer). The most potent compound exhibited an IC50 value ranging from 7.84 to 16.2 µM across different cell lines . These findings suggest that modifications in the benzoxazine structure can enhance anticancer activity.

Topoisomerase I Inhibition

In a series of experiments designed to assess the inhibitory effects on human topoisomerase I, several derivatives were synthesized and tested. The most effective compound demonstrated an IC50 value of 8.34 mM . This compound not only inhibited enzyme activity but also showed potential as a topoisomerase poison, indicating its ability to interfere with DNA processes crucial for cancer cell survival.

Serotonin Receptor Antagonism

Another study focused on the development of 3,4-dihydrobenzoxazine derivatives as serotonin receptor antagonists. The introduction of substituents at specific positions on the benzoxazine ring significantly increased antagonistic activities against the 5HT3 receptor . This highlights the importance of structural modifications in enhancing biological activity.

Q & A

Q. What are the established synthetic routes for 2-ethyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine and its derivatives?

• Methodological Answer : The synthesis typically involves cyclization of 2-aminophenols with 1,2-dibromoethane under basic conditions to form the benzoxazine core, followed by acylation or alkylation for derivatives . For example, Lewis acid-catalyzed SN2-type ring-opening of activated aziridines with 2-halophenols, coupled with Cu(I)-catalyzed intramolecular C-N cyclization, is effective for regioselective synthesis . DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) can also be used to achieve regioselective O-alkylation of intermediates .

Q. Which spectroscopic and analytical techniques are critical for structural characterization?

• Methodological Answer : Key techniques include:

• IR spectroscopy for identifying functional groups (e.g., N-H stretches in intermediates).
• NMR (¹H and ¹³C) to confirm substitution patterns and stereochemistry .
• ESI-MS for molecular weight verification .
• X-ray crystallography to resolve ambiguous structures, as demonstrated for N-dichloroacetyl derivatives .

Q. What are the primary biological or pharmacological applications explored for this compound class?

• Methodological Answer : Derivatives are studied for:

• Anti-proliferative activity in cancer research, evaluated via cell viability assays (e.g., MTT tests) .
• Vasorelaxant effects in cardiovascular studies, measured using isolated artery preparations .
• Beta-adrenergic receptor modulation , assessed through competitive binding assays in turkey erythrocytes or rat lung membranes .

Advanced Research Questions

Q. How can synthesis yield and purity be optimized for large-scale production?

• Methodological Answer :

• Continuous flow reactors improve reaction control and scalability, reducing side products .
• Green chemistry approaches , such as solvent-free cyclization or microwave-assisted reactions, enhance efficiency .
• Purification strategies like column chromatography (silica gel, gradient elution) or recrystallization (using ethanol/water mixtures) are critical for isolating high-purity products .

Q. How can contradictions in spectral data or reactivity reports be resolved?

• Methodological Answer :

• X-ray crystallography provides definitive structural assignments, as seen in resolving tautomerism in N-acylated derivatives .
• Computational modeling (e.g., DFT calculations) validates NMR chemical shifts or reaction pathways .
• Reproducibility studies under controlled conditions (temperature, solvent, catalyst loading) clarify conflicting reactivity data .

Q. What strategies are employed in structure-activity relationship (SAR) studies for this compound?

• Methodological Answer :

• Systematic substituent variation : Introducing electron-withdrawing groups (e.g., nitro at position 5) enhances antiviral activity, while ethyl/methyl groups modulate lipophilicity and bioavailability .
• Molecular docking predicts binding affinity to targets like KATP channels or beta-adrenergic receptors .
• Pharmacophore modeling identifies critical moieties (e.g., dichloroacetyl groups) for biological activity .

Q. How can regioselectivity challenges in benzoxazine functionalization be addressed?

• Methodological Answer :

• Protecting group strategies : Temporary protection of reactive amines (e.g., Boc groups) directs substitution to specific positions .
• Catalyst selection : Cu(I) catalysts favor intramolecular cyclization over competing pathways .
• Solvent effects : Polar aprotic solvents (e.g., DMF) enhance nucleophilic attack in SN2 reactions .

Q. What role do substituents (e.g., ethyl, methyl) play in modulating biological activity?

• Methodological Answer :

• Ethyl groups at position 2 enhance steric bulk, improving selectivity for pancreatic β-cell KATP channels .
• Methyl groups at position 7 increase metabolic stability by reducing CYP450-mediated oxidation .
• Nitro substituents at position 5 or 6 enhance electron-deficient character, boosting interactions with enzymatic active sites .

Q. How can intermediates' stability during synthesis be validated?

• Methodological Answer :

• Stability assays : Monitor intermediates under varying pH, temperature, and light exposure using HPLC .
• Accelerated degradation studies : Stress testing (e.g., 40°C/75% RH for 4 weeks) identifies labile functional groups .
• Real-time NMR tracking : Observes degradation pathways (e.g., hydrolysis of acylated intermediates) .

Q. What advanced methodologies are used to study the compound’s mechanism of action?

• Methodological Answer :
• Patch-clamp electrophysiology quantifies KATP channel modulation in pancreatic β-cells .
• Calcium imaging in vascular smooth muscle cells assesses calcium entry blockade .
• Isothermal titration calorimetry (ITC) measures binding thermodynamics to beta-adrenergic receptors .